1,3-Bis(2,6-diisopropylphenyl)imidazolium chloride

• IUPAC Name: 1,3-bis[2,6-di(propan-2-yl)phenyl]imidazol-1-ium;chloride
• InChI: InChI=1S/C27H37N2.ClH/c1-18(2)22-11-9-12-23(19(3)4)26(22)28-15-16-29(17-28)27-24(20(5)6)13-10-14-25(27)21(7)8;/h9-21H,1-8H3;1H/q+1;/p-1
• InChI Key: AVJBQMXODCVJCJ-UHFFFAOYSA-M
• Canonical SMILES: CC(C)C1=C(C(=CC=C1)C(C)C)N2C=C[N+](=C2)C3=C(C=CC=C3C(C)C)C(C)C.[Cl-]
• Molecular Formula: C27H37ClN2
• DSSTOX Substance ID: DTXSID40370572
• Molecular Weight: 425.0 g/mol
• CAS RN: 250285-32-6

Description

1,3-Bis(2,6-diisopropylphenyl)imidazolium chloride is an organic salt with unique properties, including excellent thermal stability, good solubility in organic solvents, and notable catalytic activity. It has found widespread use in organic synthesis, especially in the catalytic cycloisomerization of 2-(iodoethynyl)aryl esters. It is also used as a precursor to the free carbene 1,3-bis(2,6-diisopropylphenyl)-2-imidazolidinylidene.

Synthesis Analysis

This compound is used in organic synthesis and as a pharmaceutical intermediate. It is used as a reagent in the synthesis of NHC Copper (I) complexes bearing dipyridylamine ligands.

Molecular Structure Analysis

The molecular formula of 1,3-Bis(2,6-diisopropylphenyl)imidazolium chloride is C27H37ClN2. Its molecular weight is 425.05.

Chemical Reactions Analysis

1,3-Bis(2,6-diisopropylphenyl)imidazolium chloride displays notable catalytic activity. It can act as an efficient catalyst in several organic transformations, including cross-coupling reactions, C-H activation, and Suzuki-Miyaura coupling. The palladium/1,3-bis(2,6-diisopropylphenyl)imidazolinium chloride (IPr·HCl) system can efficiently catalyze the Suzuki-Miyaura coupling of aryl chlorides with aryl boronic acids.

Physical And Chemical Properties Analysis

1,3-Bis(2,6-diisopropylphenyl)imidazolium chloride exhibits excellent thermal stability and can withstand high temperatures without decomposition or degradation. It has good solubility in organic solvents.

Scientific Research Applications

Organic Synthesis

. It serves as a reagent in various organic reactions, contributing to the formation of a wide range of organic compounds.

Pharmaceutical Intermediate

. It plays a crucial role in the synthesis of various pharmaceutical compounds, enhancing the efficiency and effectiveness of drug production processes.

Synthesis of NHC Copper(I) Complexes

. These complexes exhibit interesting luminescent properties and are potential candidates for organic light-emitting diode applications.

Synthesis of 5,6-Dimethyl-9-oxo-9H-xanthene-4-acetic Acid Methyl Ester

. This is the methyl ester derivative of the drug Vadimezan.

Catalyst for Carbonylative Cross-Coupling

.

Synthesis of Other Imidazolium Salts

. These salts have a wide range of applications in various fields of chemistry.

Mechanism of Action

Target of Action

1,3-Bis(2,6-diisopropylphenyl)imidazolium chloride, also known as 1,3-bis(2,6-diisopropylphenyl)-1h-imidazol-3-ium chloride, is primarily used as a ligand in various catalytic reactions . The compound’s primary targets are therefore the catalytic centers of these reactions.

Mode of Action

The compound acts as an N-heterocyclic carbene (NHC) ligand . NHC ligands are known for their strong σ-donating and π-accepting abilities, which allow them to form stable complexes with various transition metals . In the case of 1,3-Bis(2,6-diisopropylphenyl)imidazolium chloride, it is often used with palladium acetate to generate an NHC catalyst for carbonylative cross-coupling of pyridyl halides with aryl boronic acids .

Biochemical Pathways

The compound is involved in several organic transformations, including cross-coupling reactions , C-H activation , and Suzuki-Miyaura coupling . These reactions are fundamental in organic synthesis, leading to the formation of new carbon-carbon bonds and enabling the synthesis of a wide range of organic compounds .

Result of Action

The compound’s action results in the efficient catalysis of several organic transformations . For example, it can catalyze the Suzuki-Miyaura coupling of aryl chlorides with aryl boronic acids . This reaction is particularly valuable in organic synthesis, allowing for the formation of biaryl compounds .

Safety and Hazards

This compound may cause respiratory irritation and skin irritation. It is known to be fatal if swallowed. Therefore, it requires careful handling due to its potential safety hazards.

Future Directions

Given its unique properties and wide range of applications, 1,3-Bis(2,6-diisopropylphenyl)imidazolium chloride is likely to continue to be a subject of research in the field of organic synthesis. Its use as a catalyst in various reactions, including the Suzuki-Miyaura coupling, suggests potential for further exploration in the development of new synthetic methods.